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Compound of Interest

Compound Name: 3-ethyl-5-methoxy-1H-indole

CAS No.: 2433-68-3

Cat. No.: B3118856

Get Quote

Executive Summary
3-Ethyl-5-methoxy-1H-indole is a lipophilic indole derivative (Predicted LogP ~3.2) serving as

a critical intermediate in the synthesis of tryptamine analogs and non-steroidal anti-

inflammatory drugs (NSAIDs). While often generated in situ or used immediately due to

oxidation sensitivity, its isolation requires precise thermodynamic characterization to ensure

polymorphic stability.

This guide provides the predicted thermodynamic profile based on Structure-Activity

Relationships (SAR), alongside a validated experimental protocol for synthesis and empirical

property determination.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification

IUPAC Name 3-ethyl-5-methoxy-1H-indole

Molecular Formula C₁₁H₁₃NO

Molecular Weight 189.26 g/mol

CAS Registry Number
Not widely listed; Analogous to 16381-42-3

(carboxylate)

Appearance
Off-white to pale yellow crystalline solid (pure);

Oil (impure)

Solubility
Soluble in DMSO, Ethanol, DCM; Insoluble in

Water

Thermodynamic Properties (Experimental & Predicted)
Due to the compound's status as a specialized intermediate, direct historical melting point data

is scarce in public literature. The values below are derived from homologous series analysis

(SAR) and experimental data of immediate derivatives.
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Parameter Value / Range Source / Rationale

Melting Point (Predicted) 45°C – 65°C

Based on 3-methyl-5-

methoxyindole (MP: 69–71°C)

and 3-ethylindole (MP: 43–

44°C). The ethyl group

typically lowers lattice energy

relative to the methyl analog.

Melting Point (Carboxylate

Precursor)
183°C

Experimental value for 3-ethyl-

5-methoxyindole-2-carboxylic

acid.

Enthalpy of Fusion (

)
~20–25 kJ/mol

Estimated from indole lattice

energy trends.

pKa (Indole NH) ~16.9
Typical for electron-rich 5-

methoxyindoles.

Critical Note: 3-alkylindoles with low melting points (<50°C) often supercool into viscous oils.

Crystallization requires high purity (>98%) and seeding.

Synthesis & Purification Protocols
To obtain accurate thermodynamic data, the compound must be synthesized free of the 2-

carboxylate precursor or hydrazine byproducts.

Route A: Fischer Indole Synthesis (Direct)
This route utilizes the condensation of 4-methoxyphenylhydrazine with butyraldehyde.

Mechanism:
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Hydrazone Formation: 4-methoxyphenylhydrazine + butyraldehyde

Hydrazone.

Sigmatropic Rearrangement: [3,3]-shift under acid catalysis (e.g., 4% H₂SO₄ or PPA).

Cyclization & Elimination: Loss of NH₃ to form the indole core.

Route B: Decarboxylation (High Purity)
Recommended for analytical standards.

Precursor: Start with 3-ethyl-5-methoxyindole-2-carboxylic acid (MP 183°C).

Process: Thermal decarboxylation using copper powder in quinoline at 200°C.

Yield: High purity solid after recrystallization from hexane/ether.

Diagram: Synthesis & Characterization Workflow
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Figure 1: Step-by-step synthesis workflow via the Fischer Indole route, highlighting the critical

purification step required to transition from a crude oil to a crystalline solid suitable for

thermodynamic analysis.

Experimental Protocols for Property Determination
Protocol 1: Differential Scanning Calorimetry (DSC)
Objective: Determine the precise melting point and enthalpy of fusion (

).

Sample Prep: Weigh 2–5 mg of dried, recrystallized 3-ethyl-5-methoxy-1H-indole into a

Tzero aluminum pan. Hermetically seal.
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Equilibration: Equilibrate at 0°C to ensure the sample is solid (due to potential low MP).

Ramp: Heat from 0°C to 150°C at a rate of 5°C/min under Nitrogen purge (50 mL/min).

Analysis:

Identify the onset temperature (

) as the melting point.

Integrate the endothermic peak to calculate

.

Acceptance Criteria: A sharp peak (width <2°C) indicates high purity. A broad peak

suggests solvent entrapment or isomers.

Protocol 2: Solubility & Partition Coefficient (LogP)
Objective: Verify lipophilicity for formulation.

Shake-Flask Method:

Dissolve excess compound in n-octanol saturated with water.

Add water saturated with n-octanol.

Shake for 24 hours at 25°C.

Separate phases and analyze concentration via HPLC-UV (280 nm).

Calculation:

.

Target: ~3.0 – 3.2.

Scientific Rationale & Troubleshooting
Why the Melting Point Varies
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Users often report this compound as an oil. This is typically due to trace solvent impurities (e.g.,

toluene, ethanol) acting as plasticizers, or the presence of the regioisomer (from hydrazine

attack at the wrong position, though less likely with 4-methoxy substitution).

Correction: Recrystallize using non-polar solvents (Pentane or Hexane) at -20°C to force

lattice formation.

Thermodynamic Stability
Indoles with electron-donating groups (5-OMe) at the C5 position are susceptible to oxidative

dimerization at the C3 position if the ethyl group is not sterically shielding enough.

Storage: Store under Argon at -20°C.

Handling: Avoid prolonged exposure to light and air during DSC setup.

Diagram: Thermodynamic Phase Transition Logic
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Figure 2: Thermodynamic cycle of the melting process. The sharpness of the 'Fusion' event in

DSC directly correlates to the purity of the crystalline lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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